Cas no 858675-61-3 (2-Ethoxy-5-fluoropyridine)

• Product Name: 2-Ethoxy-5-fluoropyridine
• CAS No: 858675-61-3
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD18914532
• CID: 1038340
• PubChem ID: 56737745
• Update Time: 2025-11-02

2-Ethoxy-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-fluoropyridine
• BS-25881
• MFCD18914532
• A863409
• CS-0090644
• D74953
• AKOS015892291
• DTXSID70718246
• SCHEMBL19241352
• SB52601
• 858675-61-3
• 2-Ethoxy-5-fluoro-pyridine

• MDL： MFCD18914532
• Inchi： 1S/C7H8FNO/c1-2-10-7-4-3-6(8)5-9-7/h3-5H,2H2,1H3
• InChI Key： RMLKQVFQPMQDIH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 1.61940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Ethoxy-5-fluoropyridine

Comprehensive Overview of 2-Ethoxy-5-fluoropyridine (CAS No. 858675-61-3): Properties, Applications, and Market Trends

2-Ethoxy-5-fluoropyridine (CAS No. 858675-61-3) is a specialized fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique molecular structure combining an ethoxy group at the 2-position and a fluorine atom at the 5-position of the pyridine ring, making it a valuable building block in modern synthetic chemistry. The compound's molecular formula C7H8FNO and molecular weight 141.14 g/mol position it as a versatile intermediate for developing advanced materials and bioactive molecules.

Recent studies highlight the growing demand for fluorinated pyridine compounds like 2-Ethoxy-5-fluoropyridine in drug discovery programs. Pharmaceutical researchers particularly value its electron-withdrawing properties and enhanced metabolic stability, which contribute to improved pharmacokinetic profiles in candidate molecules. The compound's lipophilicity parameters (LogP ≈ 1.2) and hydrogen bonding capacity make it suitable for designing CNS-active compounds and antimicrobial agents, addressing current healthcare challenges such as antibiotic resistance and neurological disorders.

In material science applications, 858675-61-3 serves as a precursor for developing liquid crystal materials and organic semiconductors. Its molecular architecture allows for precise tuning of electronic properties in conjugated systems, meeting the industry's need for high-performance electronic materials. The fluorine substitution pattern in particular enables controlled intermolecular interactions critical for achieving desired charge transport characteristics in organic field-effect transistors (OFETs) and OLED technologies.

The synthesis of 2-Ethoxy-5-fluoropyridine typically involves nucleophilic aromatic substitution reactions or cross-coupling methodologies, with recent advances focusing on catalytic fluorination techniques to improve yield and sustainability. Analytical characterization commonly employs GC-MS, HPLC, and NMR spectroscopy (particularly ¹⁹F NMR at ~ -120 ppm for the fluorine signal), with purity specifications often exceeding 98% for research-grade material. Storage recommendations emphasize protection from moisture and light at controlled temperatures (2-8°C) to maintain stability.

Market analysis indicates rising interest in fluoropyridine derivatives across North America and Asia-Pacific regions, driven by pharmaceutical R&D investments and electronic material innovations. The compound's patent landscape shows increasing applications in kinase inhibitor development and agricultural chemical formulations. Regulatory considerations for 858675-61-3 focus on standard laboratory safety protocols, with proper handling of its organic solvent solutions and adherence to industrial hygiene practices during scale-up processes.

Emerging applications explore 2-Ethoxy-5-fluoropyridine in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development, reflecting current drug discovery trends. Its structural versatility enables incorporation into bioconjugates and imaging probes, particularly in PET tracer development where the fluorine-18 isotopologue shows promise. These cutting-edge applications position the compound as a focus area in precision medicine and diagnostic agent development.

Quality control protocols for CAS 858675-61-3 emphasize rigorous impurity profiling, with special attention to regioisomeric contaminants and process-related byproducts. Advanced purification techniques including preparative HPLC and recrystallization from appropriate solvent systems ensure material meets the stringent requirements of GMP-compliant synthesis. Analytical method development focuses on QbD principles to guarantee consistent performance in downstream applications.

The environmental profile of 2-Ethoxy-5-fluoropyridine shows favorable biodegradability potential compared to perfluorinated compounds, with current research investigating its ecotoxicological impact and environmental fate. Sustainable manufacturing approaches incorporate green chemistry principles such as catalytic processes and solvent optimization, aligning with industry-wide initiatives for greener synthetic methodologies.

Future research directions for 858675-61-3 explore its potential in metal-organic frameworks (MOFs) and supramolecular chemistry applications. The compound's coordination chemistry with transition metals opens possibilities for developing novel catalytic systems and functional materials. These developments coincide with growing academic and industrial interest in multifunctional heterocycles that bridge materials science and medicinal chemistry applications.